Cas no 898749-60-5 ((3,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898749-60-5
• MF: C₁₈H₁₅F₂NO
• MW: 299.314611673355
• MDL: MFCD03842390
• CID: 1945609
• PubChem ID: 24725112
• Update Time: 2025-04-21

(3,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3,4-difluoro-3'-(3-pyrrolinomethyl) benzophenone
• 1-{[3-(3,4-difluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842390
• (3,4-Difluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• (3,4-Difluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 898749-60-5
• 3,4-DIFLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016020948
• DTXSID10643508
• (3,4-Difluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone

• MDL： MFCD03842390
• Inchi： 1S/C18H15F2NO/c19-16-7-6-15(11-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
• InChI Key： GFOWLASNZHEJGO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1=CC=CC(=C1)CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 299.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.50550